Cas no 64535-97-3 (1,2-Benzenedicarboxylicacid, bis(1-methylheptyl) ester, [S-(R*,R*)]- (9CI))

• Product Name: 1,2-Benzenedicarboxylicacid, bis(1-methylheptyl) ester, [S-(R*,R*)]- (9CI)
• CAS No: 64535-97-3
• MF: C₂₄H₃₈O₄
• MW: 390.556128025055
• CID: 505841
• PubChem ID: 5487725
• Update Time: 2025-04-19

1,2-Benzenedicarboxylicacid, bis(1-methylheptyl) ester, [S-(R*,R*)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylicacid, bis(1-methylheptyl) ester, [S-(R*,R*)]- (9CI)
• bis[(2S)-octan-2-yl] benzene-1,2-dicarboxylate
• Phthalate, D-secondary octyl
• DTXSID60214803
• Phthalate, d secondary octyl
• 1,2-Benzenedicarboxylic acid, bis(1-methylheptyl) ester, (S-(R*,R*))-
• 64535-97-3

• Inchi： 1S/C24H38O4/c1-5-7-9-11-15-19(3)27-23(25)21-17-13-14-18-22(21)24(26)28-20(4)16-12-10-8-6-2/h13-14,17-20H,5-12,15-16H2,1-4H3/t19-,20-/m0/s1
• InChI Key： RLRMXWDXPLINPJ-PMACEKPBSA-N
• SMILES： O(C(C1C=CC=CC=1C(=O)O[C@@H](C)CCCCCC)=O)[C@@H](C)CCCCCC

Computed Properties

• Exact Mass: 390.27714
• Monoisotopic Mass: 390.27700969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 16
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6